(R)-2-(Aminomethyl)-3-methylbutanoic acid

• IUPAC Name: (2R)-2-(aminomethyl)-3-methylbutanoic acid
• InChI: InChI=1S/C6H13NO2/c1-4(2)5(3-7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key: UUQYMNPVPQLPID-YFKPBYRVSA-N
• Canonical SMILES: CC(C)C(CN)C(=O)O
• Isomeric SMILES: CC(C)[C@H](CN)C(=O)O
• Molecular Formula: C6H13NO2
• DSSTOX Substance ID: DTXSID20452007
• Molecular Weight: 131.17 g/mol
• CAS No.: 210345-86-1

Description

(R)-2-(Aminomethyl)-3-methylbutanoic acid, more commonly known as (R)-2-aminoisobutyric acid (R-AIB), is an important biochemical compound found in a variety of organisms, ranging from bacteria to humans. It is a non-proteinogenic amino acid, meaning it is not incorporated into proteins, but instead has a variety of other biological functions.

Scientific Research Applications

Analogue Synthesis and Structural Analysis

(R)-2-(Aminomethyl)-3-methylbutanoic acid, along with its analogues, has been synthesized for various scientific studies. For instance, in the study of analogues of the neurotransmitter GABA, it has been used to understand the assignment of absolute configuration through X-ray crystallographic structures (Duke et al., 2004). Additionally, studies on zwitterionic forms of amino acids, like 3-Aminobutanoic acid, have been supported by DFT calculations to understand the vibrational spectra and the structure of zwitterionic dimer and monomer forms (Yalagi, 2022).

Stereoselective Synthesis and Enantiomer Analysis

The compound and its derivatives are crucial in understanding the stereoselective synthesis of organic compounds. For instance, the enantiomeric distribution and sensory characteristics of ethyl 2-hydroxy-3-methylbutanoate in wines have been studied to understand the influence of enantiomers on the sensory experience (Gammacurta et al., 2018). Similarly, the synthesis of (S)- and (R)-2-amino-4-hydroxybutanoic acid using systems biocatalysis approach has been explored, emphasizing the importance of these compounds in modern medicinal chemistry and industrial manufacturing (Hernández et al., 2017).

Studies on Aroma Compounds and Sensory Evaluation

The compound also finds its application in the food and beverage industry, particularly in the analysis of aroma compounds. For example, the study of the enantiomeric ratios of aroma compounds formed by Ehrlich degradation in fermented foods has provided insights into the sensory characteristics and the underlying biochemical pathways (Matheis et al., 2016). Additionally, the structural elucidation of enantiopure and racemic 2-bromo-3-methylbutyric acid has contributed to understanding hydrogen bonding motifs and preferred conformations in the solid state, essential for understanding the properties of these compounds in various applications (Seidel et al., 2020).

Antibacterial Studies and Coordination Compounds

The compound's derivatives have been studied for their antibacterial properties and as coordination compounds. For instance, coordination compounds of 2-amino-3-methylbutanoic acid with chromium(III) and oxovanadium(IV) ions have been synthesized and characterized, and their antibacterial activities have been evaluated (Aiyelabola et al., 2020).